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Compound of Interest

Compound Name: DS-437

Cat. No.: B15587345

Essential Safety and Handling Guide for DS-437

Compound ldentification: DS-437 CAS Number: 1674364-87-4 Synonyms: PRMTS5/7 Inhibitor

This document provides crucial safety and logistical information for the handling, use, and
disposal of DS-437, a dual PRMT5/7 inhibitor. The following procedures are designed to ensure
the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling DS-437, it is imperative to use appropriate personal protective equipment to
prevent exposure. The required PPE is outlined in the table below.
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PPE Category

Required Equipment

Specifications and
Rationale

Eye and Face Protection

Safety goggles or a face shield

Goggles are required to
protect against splashes or
spills. A face shield offers
broader protection for the
entire face. Standard
eyeglasses are not a substitute

for proper safety eyewear.[1][2]

Hand Protection

Two pairs of chemotherapy-

grade, powder-free gloves

Double-gloving is required
when compounding,
administering, and disposing of
hazardous drugs.[3] The inner
glove should be worn under
the gown cuff and the outer
glove over the cuff.[3] Gloves
should be changed every 30-
60 minutes or immediately if

contaminated or damaged.[4]

Body Protection

Disposable, long-sleeved
gown with a solid front and

elastic or knit cuffs

Gowns should be made of a
low-permeability fabric to resist
permeation by hazardous
drugs.[3][5] They must close in
the back to provide a solid
front. Gowns should be
changed every 2-3 hours or

immediately if contaminated.[5]

Respiratory Protection

N95 respirator or higher

A respirator is necessary when
handling the powder form of
the compound, especially
outside of a containment hood,
to prevent inhalation of
airborne particles.[1][5]

Surgical masks do not provide
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adequate respiratory

protection.[1]

Two pairs of skid-resistant

Foot Protection
shoe covers

Shoe covers are required to
prevent the tracking of
contamination out of the
handling area.[2][5] The outer
pair should be removed before
exiting the immediate work

area.

Head and Hair Protection Bouffant cap

A bouffant cap should be worn
to cover all hair and ears to

prevent contamination.[2]

Operational Plan: Handling and Experimental

Workflow

The following diagram outlines the standard workflow for handling DS-437 from receipt to

disposal, emphasizing safety at each step.
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Caption: Standard workflow for handling DS-437.
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Disposal Plan

All materials contaminated with DS-437 are considered hazardous waste and must be

disposed of according to institutional and regulatory guidelines.

Waste Segregation and Disposal:

Waste Type

Disposal Procedure

Unused/Expired DS-437

Dispose of as hazardous chemical waste.
Contact your institution's Environmental Health

and Safety (EHS) office for pickup and disposal.
[6]

Contaminated Labware (vials, pipette tips, etc.)

Place in a designated hazardous waste
container lined with a chemically resistant bag.
The container must be clearly labeled as
"Hazardous Waste" with the full chemical name
of DS-437.[6]

Contaminated PPE (gloves, gown, etc.)

Place all used PPE in a designated hazardous

waste container immediately after doffing.[5]

Liquid Waste (solutions containing DS-437)

Collect in a compatible, sealed, and clearly
labeled hazardous waste container. Do not mix
with other waste streams unless explicitly
permitted by your EHS office.

All hazardous waste must be transported by an approved vendor for incineration at a permitted

facility.[7][8]

Emergency Procedures

In the event of an emergency, follow these procedures and report the incident to your

supervisor and EHS office.

Emergency Response Workflow:
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Caption: Emergency response workflow for DS-437 exposure.

Specific First Aid Measures:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[9][10]

Skin Contact: Promptly wash the affected area with soap and water for at least 15 minutes.
Remove all contaminated clothing. If symptoms persist, seek medical attention.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[9]

In all cases of exposure, the Safety Data Sheet (SDS) for DS-437 should be provided to

emergency medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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